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Compound of Interest

Compound Name: Butyl propionate

Cat. No.: B165908

Butyl Propionate: A Summary of Physical
Properties

Butyl propionate (C7H1403) is a colorless liquid with a characteristic fruity, apple-like odor.[1] It
is an ester of butan-1-ol and propanoic acid, utilized as a solvent in the formulation of paints
and coatings and as a flavoring and fragrance agent.[1][2] An accurate understanding of its
physical properties, such as boiling and melting points, is crucial for its application in various
industrial and research settings.

Quantitative Data: Boiling and Melting Points

The boiling and melting points of butyl propionate have been reported across multiple
chemical data sources. The observed variations can be attributed to differences in
experimental conditions, such as pressure, and the purity of the sample. The data is
summarized in the table below for ease of comparison.
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Physical Property Value Conditions Source(s)
Boiling Point 146.8 °C (419.9 K) Standard Pressure [3]

146 °C (419 K) Not Specified [1]

145 °C Not Specified [2][4]

145 °C at 756 mmHg 5161171

296.2 °F (146.8 °C) at 760 mmHg [1]

Melting Point -75 °C (198.15 K) Not Specified [4115][6]
-89 °C (184 K) Not Specified [3]

-128 °F (-88.9 °C) Not Specified [1]

Experimental Protocols for Determination

The determination of boiling and melting points are fundamental experimental procedures in

chemistry for the characterization and purity assessment of compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8] Common laboratory methods for its determination include:

« Distillation Method: This is a common and effective method for purifying liquids and

determining their boiling points.[9] In a simple distillation setup, the liquid is heated in a flask,

and the vapor travels into a condenser where it is cooled and collected as a distillate. A

thermometer placed in the vapor path, just below the side arm of the distilling flask, will

record a stable temperature during the phase transition, which corresponds to the boiling

point of the liquid at the given atmospheric pressure.[9] For mixtures of liquids with close

boiling points, fractional distillation is employed.[9]

o Capillary Method (Micro Method): This technique is suitable when only a small amount of the

substance is available.[10] A small fusion tube containing a few milliliters of the liquid and an

inverted, sealed-end capillary tube is heated.[11] Initially, trapped air expands and escapes

from the capillary. As the temperature approaches the boiling point, the vapor of the liquid
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also enters the capillary. Upon reaching the boiling point, a rapid and continuous stream of
bubbles emerges from the capillary tube.[10] The apparatus is then allowed to cool. The
temperature at which the bubbling stops and the liquid is drawn into the capillary tube is
recorded as the boiling point.[8][10]

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline solid, this transition typically occurs over a narrow temperature
range. Impurities tend to lower and broaden the melting point range.[12]

o Capillary Method: This is the most common technique for determining the melting point of a
solid organic compound.[13] A small amount of the finely powdered, dry sample is packed
into a thin-walled capillary tube sealed at one end.[14] The capillary tube is then attached to
a thermometer or placed in a heating block of a melting point apparatus.[13] The sample is
heated slowly and steadily. The temperatures at which the substance first begins to melt and
when the last crystal disappears are recorded. This provides the melting point range.

« Differential Scanning Calorimetry (DSC): DSC is a thermo-analytical technique where the
difference in the amount of heat required to increase the temperature of a sample and a
reference is measured as a function of temperature. When the sample undergoes a phase
transition, such as melting, it will absorb more heat than the reference, resulting in a peak on
the DSC curve. The onset temperature of this peak is considered the melting point.[13]

Logical Framework Visualization

The following diagram illustrates the logical relationship between the chemical compound, its
key physical properties, and the experimental methods used for their determination.
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Figure 1: Logical workflow for determining physical properties of Butyl Propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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